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Introduction

Measuring glucose uptake in live cells is critical for understanding the metabolic state of cells in
various physiological and pathological conditions, including cancer, diabetes, and
neurodegenerative diseases. While several methods exist, fluorescent glucose analogs provide
a powerful tool for real-time, single-cell resolution imaging.

Clarification of Terminology: It is important to distinguish between different probes. The term
"PFB-FDG" refers to Pentafluorobenzoyl-aminofluorescein di-3-D-galactopyranoside, a
substrate that becomes fluorescent upon cleavage by the enzyme [3-galactosidase and is used
to measure its activity.[1] It is not a probe for glucose uptake.

The user's query likely refers to fluorescently-tagged deoxyglucose analogs, which are used for
imaging glucose transport. A widely used probe for this application is 2-NBDG (2-[N-(7-
nitrobenz-2-oxa-1,3-diazol-4-yl)amino]-2-deoxy-D-glucose).[2][3] This document provides a
detailed protocol for measuring glucose uptake in live cells using 2-NBDG. This probe, like the
clinically used PET scan tracer [18F]FDG (Fluorodeoxyglucose), is a glucose analog
transported into the cell by glucose transporters (GLUTS).[4][5]

Principle of the Assay: 2-NBDG-Based Glucose
Uptake
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The 2-NBDG assay is based on a fluorescently labeled glucose molecule that is actively
transported into cells.

e Transport: 2-NBDG is recognized and transported across the cell membrane by glucose
transporter (GLUT) proteins, primarily GLUTL1.

e Phosphorylation & Trapping: Once inside the cell, 2-NBDG is phosphorylated by the enzyme
Hexokinase. The resulting 2-NBDG-6-phosphate is a charged molecule that cannot be
further metabolized in the glycolytic pathway and cannot easily exit the cell, leading to its
accumulation.

» Fluorescence Detection: The intracellular accumulation of 2-NBDG results in a fluorescent
signal that is proportional to the glucose uptake capacity of the cell. This signal can be
visualized and quantified using fluorescence microscopy or flow cytometry.
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Cell Preparation

Seed cells on
glass-bottom dish

Culture to 50-70%
confluency

Assay Procedure

Extracellular Space Wash with warm PBS
2-NBDG l
Glucose Starvation:

Incubate in glucose-free
buffer (15-30 min)

Transport

Cell Membrane l
Add 2-NBDG working solution

(and inhibitors/competitors)
GLUT Transporter l

Incubate at 37°C

(15-60 min)
Intracellular Space (Cytoplasm)
y
Wash 3x with
2-NBDG ice-cold PBS

hosphorylation Imaging & Analysis

Image immediately using
fluorescence microscope

Hexokinase

Quantify mean fluorescence

intensity per cell

2-NBDG-6-Phosphate
(Fluorescent & Trapped)

Normalize data to
control groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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